Cas no 2229380-29-2 (3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid
• CAS No: 2229380-29-2
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 6310512
• PubChem ID: 165832912
• Update Time: 2025-05-20

3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid
• 2229380-29-2
• EN300-1920840

• Inchi： 1S/C9H8BrClO3/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： KUOGRXYPJWMIMV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid

Comprehensive Guide to 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid (CAS No. 2229380-29-2): Properties, Applications, and Market Insights

3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid (CAS No. 2229380-29-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This halogen-substituted phenylpropanoic acid derivative exhibits unique structural features that make it valuable for synthetic applications. The compound's molecular formula is C₉H₈BrClO₃, with a molecular weight of 279.52 g/mol. Its distinctive 3-hydroxypropanoic acid moiety combined with 3-bromo-5-chlorophenyl substitution creates interesting reactivity patterns that researchers are exploring for various applications.

The growing interest in halogenated organic compounds like 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid stems from their versatility in medicinal chemistry. Recent studies highlight how such bromo-chloro phenyl derivatives can serve as key intermediates in drug discovery, particularly for developing enzyme inhibitors and receptor modulators. The compound's hydroxy acid functionality adds another dimension to its potential applications, making it relevant to current research trends in bioactive molecule design and targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 2229380-29-2 offers several advantages. The presence of both bromine and chlorine substituents on the aromatic ring provides multiple sites for further functionalization through cross-coupling reactions. This characteristic aligns well with modern green chemistry approaches that emphasize atom economy and step efficiency. Researchers are particularly interested in how this compound's 3-hydroxypropanoic acid group can participate in various transformations, including esterifications, amidations, and cyclization reactions.

The pharmaceutical industry shows increasing demand for halogen-containing building blocks like 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid. Market analysis indicates growing applications in developing small molecule therapeutics, especially for metabolic disorders and inflammatory conditions. The compound's structural features make it suitable for creating prodrug candidates and bioconjugates, addressing current challenges in drug bioavailability and targeted delivery.

In agrochemical research, 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid demonstrates potential as a precursor for novel crop protection agents. The bromo-chloro substitution pattern appears particularly effective in designing compounds with specific modes of action against plant pathogens. This application aligns with global trends toward developing more selective and environmentally friendly agricultural chemicals with reduced ecological impact.

Quality control and analytical characterization of CAS 2229380-29-2 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. Recent advances in analytical chemistry have improved the detection and quantification of such halogenated aromatic compounds, supporting their safe handling and application in various fields.

The commercial availability of 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid has expanded in recent years, with several specialty chemical suppliers offering this compound in research quantities. Procurement considerations include purity grade (typically ≥95% for research use), packaging options, and regulatory compliance documentation. The compound's stability profile recommends storage under controlled conditions to maintain its chemical integrity over time.

Future research directions for 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid may explore its potential in material science applications, particularly in designing functional polymers and coordination complexes. The compound's ability to participate in various chemical transformations while maintaining its aromatic halogen substituents makes it an interesting candidate for developing advanced materials with tailored properties.

Environmental and safety considerations for handling CAS 2229380-29-2 follow standard protocols for halogenated organic compounds. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment are recommended. The compound's environmental fate and biodegradation pathways represent an active area of investigation, particularly regarding sustainable chemistry applications.

In conclusion, 3-(3-bromo-5-chlorophenyl)-3-hydroxypropanoic acid (CAS No. 2229380-29-2) represents a versatile chemical building block with growing importance in multiple research fields. Its unique combination of halogen substituents and hydroxy acid functionality offers numerous possibilities for molecular design and synthesis. As research continues to uncover new applications for this compound, its role in advancing pharmaceutical development, agrochemical innovation, and material science is likely to expand significantly in the coming years.